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An Objective Comparison of the Optical Transparency of PMMA and Other Amorphous

Polymers

For researchers, scientists, and drug development professionals, the selection of optically

transparent materials is a critical consideration in the design and fabrication of a wide range of

applications, from microfluidic devices to optical lenses and cuvettes. Polymethyl methacrylate

(PMMA) is a widely utilized amorphous polymer renowned for its exceptional optical clarity.

However, a comprehensive evaluation of its properties against other common amorphous

polymers, such as polycarbonate (PC) and polystyrene (PS), is essential for making informed

material choices. This guide provides a detailed comparison of the optical transparency of

these materials, supported by quantitative data and standardized experimental methodologies.

Comparative Optical Properties
The optical performance of a polymer is primarily defined by its light transmittance and

refractive index. High light transmittance is crucial for applications requiring maximum light

throughput, while the refractive index is a key parameter in the design of optical components

that manipulate light.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3431434?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3431434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
PMMA (Polymethyl
Methacrylate)

PC (Polycarbonate) PS (Polystyrene)

Light Transmittance

(% at 3mm thickness)
~92%[1][2] ~90%[3] ~90%[3]

Refractive Index (at

589.3 nm)
1.49[1][3][4] 1.59[3] 1.59[3]

Abbe Number ~53[4] ~30-34 ~30-32

Haze (%) <1 <1 <2

UV Cutoff (nm) ~300[1] ~400[3] Not specified

Summary of Data:

As indicated in the table, PMMA exhibits the highest light transmittance among the three

polymers, allowing up to 92% of visible light to pass through a 3mm thick sample.[1][2]

Polycarbonate and polystyrene offer slightly lower, yet still excellent, light transmittance of

approximately 90%.[3] A significant differentiator is the refractive index, where PMMA's value of

1.49 is notably lower than that of PC and PS, which are both around 1.59.[3] This lower

refractive index can be advantageous in reducing surface reflections. The Abbe number, a

measure of chromatic dispersion, is highest for PMMA, indicating lower color distortion, a

critical factor in lens applications.

Experimental Protocols for Optical Property
Measurement
Accurate and reproducible measurement of optical properties is paramount for material

characterization. The following are detailed methodologies for determining the key optical

parameters discussed in this guide.

Measurement of Light Transmittance and Haze (ASTM
D1003)
This method covers the determination of haze and luminous transmittance of transparent

plastics.
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Apparatus:

Hazemeter or a spectrophotometer with an integrating sphere.

Calibrated standards for haze and transmittance.

Procedure:

Instrument Calibration: Calibrate the hazemeter or spectrophotometer according to the

manufacturer's instructions using the provided standards.

Sample Preparation: Prepare flat, clean, and scratch-free specimens of the polymer to be

tested. The typical specimen size is a 50mm x 50mm square or a 50mm diameter disc.

Measurement:

Place the specimen at the entrance port of the integrating sphere.

Measure the total luminous transmittance by directing a light beam through the specimen

and into the sphere.

Measure the diffuse transmittance by trapping the undeviated portion of the light beam

after it passes through the specimen.

Haze is calculated as the percentage of the diffuse transmittance to the total luminous

transmittance.

Measurement of Regular Transmittance (ASTM D1746)
This test method is used to measure the transparency of plastic sheeting in terms of regular

transmittance.

Apparatus:

A light source with a collimated beam.

A photoelectric detector with a small aperture.

Procedure:
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Instrument Setup: Align the light source and detector. Calibrate the instrument by taking a

reading with no specimen in the light path (this represents 100% transmittance).

Sample Placement: Place the polymer sheet specimen in the light path, perpendicular to the

beam.

Measurement: Record the detector reading. This value represents the regular transmittance

of the specimen.

Measurement of Refractive Index (ASTM D542)
This standard test method is used to determine the refractive index of transparent organic

plastics.

Apparatus:

Abbe refractometer or a similar instrument.

A monochromatic light source (e.g., sodium D line at 589.3 nm).

Contacting liquid with a refractive index higher than the specimen.

Procedure:

Instrument Calibration: Calibrate the refractometer using a standard of known refractive

index.

Sample Preparation: Prepare a small, flat, and polished specimen of the polymer.

Measurement:

Apply a small drop of the contacting liquid to the prism of the refractometer.

Place the polymer specimen on top of the liquid.

Illuminate the specimen with the monochromatic light source.

Adjust the instrument to bring the dividing line between the light and dark fields into the

crosshairs of the eyepiece.
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Read the refractive index directly from the instrument's scale.

Polymer Selection Workflow
The selection of an appropriate amorphous polymer for an optically transparent application

often involves a trade-off between various properties. The following diagram illustrates a logical

workflow for this selection process.
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Define Application Requirements

High Light Transmittance (>90%)?

Low Refractive Index (n < 1.5)?

Yes

Consider PC or PS

No

Low Chromatic Dispersion (High Abbe No.)?

Yes

No

Select PMMA

Yes No

Further Evaluation (Mechanical, Thermal Properties)

Final Material Selection

Click to download full resolution via product page

Caption: A decision-making workflow for selecting an amorphous polymer based on key optical

properties.
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In conclusion, while PMMA, PC, and PS are all excellent choices for applications requiring

optical transparency, PMMA generally offers superior performance in terms of light

transmittance and lower chromatic dispersion. However, for applications where a higher

refractive index is desired or other mechanical and thermal properties are a primary concern,

PC and PS present viable alternatives. The provided experimental protocols offer a

standardized approach for the in-house evaluation and verification of these critical optical

properties, enabling researchers to make data-driven decisions for their specific application

needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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